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Compound of Interest

Compound Name: 4-Methoxyphenol

Cat. No.: B1676288 Get Quote

Essential Safety and Handling Guide for 4-
Methoxyphenol
This guide provides immediate safety protocols, operational procedures, and disposal plans for

the handling of 4-Methoxyphenol (also known as Mequinol or p-Hydroxyanisole). It is intended

for researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Immediate Safety Concerns & Personal Protective
Equipment (PPE)
4-Methoxyphenol is a combustible, white, waxy solid that poses several health risks. It is

harmful if swallowed, causes serious eye irritation, and may trigger an allergic skin reaction.[1]

[2][3][4] Finely dispersed particles also create a risk of dust explosion in the presence of an

ignition source.[2][5] Adherence to proper PPE protocols is mandatory to minimize exposure.

Engineering Controls:

Ventilation: Always handle 4-Methoxyphenol in a well-ventilated area. Use a chemical fume

hood or local exhaust ventilation to control dust and vapor generation.[2][6]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible in

the immediate work area.[7]
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Personal Protective Equipment (PPE): The minimum required PPE for handling 4-
Methoxyphenol includes:

Eye and Face Protection: Wear chemical safety goggles or safety glasses with side shields.

[5][8] A face shield may be required for splash-prone operations.

Hand Protection: Wear chemical-resistant gloves.[2][5][6] Nitrile or neoprene gloves are

suitable for incidental contact, but they should be replaced immediately upon contamination.

[9][10] For prolonged or immersive handling, consult the glove manufacturer's specific

chemical resistance data. Always inspect gloves for tears or holes before use.

Body Protection: A standard laboratory coat is required.[11] For tasks with a higher risk of

exposure, wear chemical-resistant coveralls.[5]

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

occupational limits or during spill cleanup, respiratory protection is necessary.[2][8] For

powdered 4-Methoxyphenol, an N95-rated particulate respirator is recommended.[3][8]

Quantitative Safety Data
Properly interpreting occupational exposure limits is critical for risk assessment and for

selecting the appropriate engineering controls and PPE.

Table 1: Occupational Exposure Limits (OELs) for 4-Methoxyphenol

Agency Limit Type Value

OSHA (PEL)
8-Hour Time-Weighted

Average
5 mg/m³

NIOSH (REL)
10-Hour Time-Weighted

Average
5 mg/m³

ACGIH (TLV)
8-Hour Time-Weighted

Average
5 mg/m³

(Data sourced from NIOSH,

ACGIH, and OSHA.)[1][2][6]
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Table 2: General Glove Selection Guidance

Glove Material
Protection Level for 4-
Methoxyphenol (Aromatic
Alcohol)

Use Case
Recommendation

Nitrile Rubber Good

Suitable for incidental splash

protection.[9][10] Not

recommended for prolonged or

immersive contact.

Neoprene Good to Excellent

Offers good resistance to

acids, caustics, and oils.[9][10]

A suitable alternative to Nitrile

for splash protection.

Butyl Rubber Excellent

Recommended for handling

highly corrosive acids and

ketones; provides superior

protection for extended

handling.[10]

Natural Latex Fair to Good

Provides protection against

water-based solutions and

some acids, but may not be

suitable for organic solvents.

[10]

(Note: This table provides

general guidance. Always

consult the manufacturer-

specific glove selection chart

for breakthrough times and

degradation data before use.)

[5]

Operational Plan: Handling and Storage
Safe Handling Protocol:
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Preparation: Before handling, review the Safety Data Sheet (SDS) and ensure all necessary

PPE is available and in good condition.[1]

Work Area: Designate a specific area for handling 4-Methoxyphenol. Ensure the work

surface is clean and uncluttered.

Dispensing: Avoid generating dust when weighing or transferring the solid material.[6][12]

Use non-sparking tools and closed systems where possible.[12]

Hygiene: Do not eat, drink, or smoke in the work area.[1][2] Wash hands thoroughly with

soap and water after handling the chemical, before breaks, and at the end of the workday.[2]

[6]

Clothing: Remove any contaminated clothing immediately and wash it separately from other

laundry before reuse.[1][2] Do not take contaminated work clothes home.[5]

Storage Plan:

Store in a cool, dry, and well-ventilated area.[1][7]

Keep containers tightly sealed to prevent contamination and exposure to air and light.[1][6]

Store separately from incompatible materials such as strong oxidizers, strong bases, acid

anhydrides, and acid chlorides.[5][12]

Emergency and Disposal Plan
Spill Response Protocol:

The following workflow outlines the immediate steps to take in the event of a 4-Methoxyphenol
spill.
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Spill Occurs

Evacuate Immediate Area
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IMMEDIATE ACTION
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(Gloves, Goggles, Lab Coat,

N95 Respirator)

Before approaching

Contain Spill
Cover with Dry Lime, Sand,

or Soda Ash

Collect Material
Use non-sparking tools

Place in sealed container

Avoid creating dust

Decontaminate Area
Wash with soap and water

Label Waste Container
Dispose as Hazardous Waste

Restock Spill Kit
Report Incident

Final Steps

Click to download full resolution via product page

Figure 1. Workflow for managing a 4-Methoxyphenol spill.
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First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[7][8]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap

and water. If skin irritation or a rash occurs, seek medical advice.[2][8]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or

doctor immediately for treatment advice.[1][8]

Inhalation: Move the person to fresh air and keep them comfortable for breathing. If

symptoms persist, seek medical attention.[1][8]

Disposal Plan: Disposal of 4-Methoxyphenol and any contaminated materials (e.g., gloves,

paper towels, spill absorbents) must be handled as hazardous waste.[13]

Collect waste in a clearly labeled, sealed, and appropriate container.[5][12][13]

Store the waste container in a designated, secure area away from incompatible materials.

Dispose of the waste through a licensed hazardous waste disposal contractor, following all

local, regional, and national environmental regulations.[1][2] Do not dispose of it down the

drain or in general trash.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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